Cas no 92972-48-0 (2,4-dichloro-1,3-thiazole-5-carbaldehyde)

2,4-dichloro-1,3-thiazole-5-carbaldehyde structure
92972-48-0 structure
Product Name:2,4-dichloro-1,3-thiazole-5-carbaldehyde
CAS No:92972-48-0
MF:C4HCl2NOS
MW:182.027837514877
MDL:MFCD00793013
CID:61594
PubChem ID:1488672
Update Time:2024-10-26

2,4-dichloro-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichloro-5-thiazolecarboxaldehyde
    • 2,4-Dichlorothiazole-5-carboxaldehyde
    • 2,4-dichloro-1,3-thiazole-5-carbaldehyde
    • 2,4-DICHLORO-1,3-THIAZOLE-5-CARBOXALDEHYDE
    • 2,4-Dichloro-5-formylthiazole
    • 2,4-dichlorothiazole-5-carbaldehyde
    • 5-Thiazolecarboxaldehyde, 2,4-dichloro-
    • 2,4-Dichloro-thiazole-5-carbaldehyde
    • 2,4-dichloro-5-thiazole-carboxaldehyde
    • PubChem18196
    • C4HCl2NOS
    • KSC488I9F
    • AMOT0270
    • THI063
    • CFEKBKCGPASOFI-UHFFFAOYSA-N
    • EBD217748
    • 2,4-Dichloro-5-thiazolecarboxaldehyde (ACI)
    • CS-W017137
    • DB-019896
    • AKOS000117274
    • 2,4-DICHLOROTHIAZOL-5-CARBOXALDEHYDE
    • J-507195
    • SY014077
    • BCP9000072
    • AB07132
    • Z56968874
    • SCHEMBL859722
    • 2,4-Dichlorothiazole-5-carboxaldehyde;
    • MFCD00793013
    • 92972-48-0
    • STL299797
    • EN300-07215
    • 2,4-dichloro-thiazole-5-carboxaldehyde
    • ALBB-026986
    • AC-24709
    • 2 pound not4-Dichloro-5-thiazolecarboxaldehyde
    • 9L-743
    • 2,4-Dichlorothiazole-5-carboxaldehyde, 97%
    • DTXSID70363391
    • F2124-0686
    • MDL： MFCD00793013
    • Inchi： 1S/C4HCl2NOS/c5-3-2(1-8)9-4(6)7-3/h1H
    • InChI Key： CFEKBKCGPASOFI-UHFFFAOYSA-N
    • SMILES： O=CC1=C(Cl)N=C(Cl)S1

Computed Properties

  • Exact Mass: 180.91600
  • Monoisotopic Mass: 180.9155902 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Molecular Weight: 182.03
  • Topological Polar Surface Area: 58.2

Experimental Properties

  • Color/Form: Solid
  • Density: 1.69
  • Melting Point: 47-53 °C
  • Boiling Point: 180°C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: 1.649
  • PSA: 58.20000
  • LogP: 2.26240

2,4-dichloro-1,3-thiazole-5-carbaldehyde Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301,H319
  • Warning Statement： P301+P310,P305+P351+P338
  • Hazardous Material transportation number：UN 2811 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 22-36
  • Safety Instruction： S26-S36/37/39
  • Hazardous Material Identification： Xn
  • Risk Phrases：R36/37/38
  • HazardClass：6.1
  • Storage Condition：2-8 °C

2,4-dichloro-1,3-thiazole-5-carbaldehyde Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2,4-dichloro-1,3-thiazole-5-carbaldehyde Pricemore >>

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2,4-dichloro-1,3-thiazole-5-carbaldehyde Production Method

Production Method 1

4303-29-1 4303-29-1
92972-48-0 92972-48-0
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
Phenyl thiazolyl urea and carbamate derivatives as new inhibitors of bacterial cell-wall biosynthesis
Francisco, Gerardo D.; Li, Zhong; Albright, J. Donald; Eudy, Nancy H.; Katz, Alan H.; et al, Bioorganic & Medicinal Chemistry Letters, 2004, 14(1), 235-238

Production Method 2

2295-31-0 2295-31-0
92972-48-0 92972-48-0
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  0 °C; 0 °C → rt; 1 h, rt; 1 h, 85 °C; 3.5 h, 115 °C; 115 °C → rt
1.2 Reagents: Water ;  cooled
Reference
Preparation of N-(hetero)arylpyrrolidine derivatives of pyrazol-4-ylpyrrolo[2,3-d]pyrimidines and pyrrol-3-ylpyrrolo[2,3-d]pyrimidines as janus kinase JAK1 inhibitors.
, World Intellectual Property Organization, , ,

Production Method 3

2295-31-0 2295-31-0
92972-48-0 92972-48-0
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  1 h, rt; 1 h, 80 - 90 °C; 4 h, 90 °C → reflux
Reference
Synthesis of a new [3-(4-chlorophenyl)-4-oxo-1, 3-thiazolidin-5-ylidene]acetic acid derivative
Szczepanski, Jacek; Tuszewska, Helena; Trotsko, Nazar, Molbank, 2020, (3),

Production Method 4

2295-31-0 2295-31-0
92972-48-0 92972-48-0
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
Design and development of novel thiazole-sulfonamide derivatives as a protective agent against diabetic cataract in Wistar rats via inhibition of aldose reductase
Yin, Liang; Zhang, Mingxue; He, Tiangeng, Heterocyclic Communications, 2021, 27(1), 63-70

Production Method 5

2295-31-0 2295-31-0
92972-48-0 92972-48-0
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  20 min, 100 °C
Reference
Preparation of pyrimidine-thiazolidinone derivatives for the treatment and prevention type-2 diabetes and other diseases
, United States, , ,

Production Method 6

2295-31-0 2295-31-0
92972-48-0 92972-48-0
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  6 h, reflux; reflux → rt
Reference
Synthesis and characterization of novel 1,3,4-oxadiazole derivatives containing a 5-(2,4-dichlorothiazole) substituent
Ghodsi, Shahram; Pourmand, Sara; Rabiee, Samaneh; Shafiee, Abbas, Asian Journal of Chemistry, 2009, 21(2), 1645-1647

Production Method 7

2295-31-0 2295-31-0
92972-48-0 92972-48-0
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  6 h, reflux; reflux → rt
Reference
Synthesis and characterization of some new 1,4-dihydropyridine derivatives containing dichlorothiazolyl substituents
Taghi-Ganji, K. M.; Ghodsi, Sh.; Alipour, E.; Amini, M.; Hosseini, M.; et al, Asian Journal of Chemistry, 2007, 19(4), 2521-2526

Production Method 8

2295-31-0 2295-31-0
92972-48-0 92972-48-0
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  6 h, reflux
Reference
The synthesis and characterization of new asymmetrical dihydropyridine derivatives containing a 2,4-dichloro-5-thiazolyl substituent
Ghodsi, Shahram; Alipour, Eskandar; Amini, Mohsen; Miri, Ramin; Tagi-Ganji, Karim Masoud; et al, Phosphorus, 2006, 181(10), 2435-2444

Production Method 9

2295-31-0 2295-31-0
92972-48-0 92972-48-0
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  5 - 10 °C; 1 h, rt; rt → 90 °C; 1 h, 80 - 90 °C; 8 h, 120 °C; cooled
1.2 Solvents: Water ;  cooled
Reference
Synthesis, characterization and antioxidant property of novel series of thiazole based chalcones carrying thiophene/furan derivatives
Nkurunziza, Jean Baptiste; Kalluraya, Balakrishna, Indian Journal of Heterocyclic Chemistry, 2016, 26(1-2), 69-74

2,4-dichloro-1,3-thiazole-5-carbaldehyde Raw materials

2,4-dichloro-1,3-thiazole-5-carbaldehyde Preparation Products

2,4-dichloro-1,3-thiazole-5-carbaldehyde Related Literature

92972-48-0 (2,4-dichloro-1,3-thiazole-5-carbaldehyde) Related Products

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